Cas no 150517-80-9 (5-Isobutylisoxazole-3-carboxylic acid)

• Product Name: 5-Isobutylisoxazole-3-carboxylic acid
• CAS No: 150517-80-9
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD04113974
• CID: 99863
• PubChem ID: 1133642
• Update Time: 2025-04-18

5-Isobutylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isobutylisoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylicacid, 5-(2-methylpropyl)-
• 5-(2-methylpropyl)-1,2-oxazole-3-carboxylic acid
• 5-Isobutyl-isoxazole-3-carboxylic acid
• 5-isobutylisoxazole-3-carboxylic acid(SALTDATA: FREE)
• 5-isobutyl-3-isoxazolecarboxylic acid
• 3-Isoxazolecarboxylicacid,5-(2-methylpropyl)-(9CI)
• 150517-80-9
• 3-Isoxazolecarboxylic acid, 5-(2-methylpropyl)-
• SCHEMBL1128727
• DTXSID40360695
• LS-09342
• BB 0253924
• MFCD04113974
• 5-isobutylisoxazole-3-carboxylicacid
• EN300-261374
• CHMDISUDXFJSLN-UHFFFAOYSA-N
• AKOS003673446
• 5-isobutyl-isoxazole-3-carboxylic acid, AldrichCPR
• 5-(2-METHYLPROPYL)-3-ISOXAZOLECARBOXYLIC ACID
• DB-090943
• STL145044
• G74105
• ALBB-027250

• MDL： MFCD04113974
• Inchi： 1S/C8H11NO3/c1-5(2)3-6-4-7(8(10)11)9-12-6/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： CHMDISUDXFJSLN-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)CC(C)C

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 169.073893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33000
• LogP: 1.57130

5-Isobutylisoxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles